Methyl 4-((6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]carbamoyl]benzoate
• InChI: InChI=1S/C25H21N3O4S2/c1-14(29)28-12-11-17-20(13-28)34-24(21(17)23-26-18-5-3-4-6-19(18)33-23)27-22(30)15-7-9-16(10-8-15)25(31)32-2/h3-10H,11-13H2,1-2H3,(H,27,30)
• InChI Key: PQKVNAXGCAGEFG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)C(=O)OC
• Molecular Formula: C25H21N3O4S2
• Molecular Weight: 491.6 g/mol

Description

The compound appears to contain a benzo[d]thiazol-2-yl moiety. Benzo[d]thiazole is a heterocyclic compound, and derivatives of this compound have been found to exhibit diverse biological activities.

Molecular Structure Analysis

The benzo[d]thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic and Anti-inflammatory Activities

. This makes them potentially useful in the treatment of conditions characterized by pain and inflammation.

Antimicrobial and Antifungal Activities

. This suggests potential applications in the treatment of various bacterial and fungal infections.

Antiviral Activity

. This suggests potential applications in the treatment of various viral infections.

Diuretic Activity

. Diuretics help the body get rid of excess water and salt.

Anticonvulsant Activity

. This suggests potential applications in the treatment of epilepsy and other conditions characterized by seizures.

Neuroprotective Activity

. This suggests potential applications in the treatment of various neurological disorders.

Antitumor or Cytotoxic Activities

. This suggests potential applications in the treatment of cancer.

Mechanism of Action

Target of Action

Methyl 4-((6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)carbamoyl)benzoate is a complex organic compound that has been associated with a variety of biological activitiesCompounds with similar structures, such as thiazole derivatives, have been found to interact with a variety of targets, including enzymes like cyclooxygenase-2 (cox-2) .

Mode of Action

For instance, some thiazole derivatives have been shown to inhibit COX-2, an enzyme involved in inflammation and pain .

Result of Action

Based on the potential cox-2 inhibitory activity, it can be inferred that this compound may have anti-inflammatory effects .